Cas no 2171490-77-8 (5-(3,3-dimethylpyrrolidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid)

• Product Name: 5-(3,3-dimethylpyrrolidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• CAS No: 2171490-77-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5918863
• PubChem ID: 165808170
• Update Time: 2025-07-02

5-(3,3-dimethylpyrrolidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,3-dimethylpyrrolidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• 2171490-77-8
• EN300-1514683
• 5-(3,3-dimethylpyrrolidin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid

• Inchi： 1S/C26H30N2O5/c1-26(2)13-14-28(16-26)24(31)22(11-12-23(29)30)27-25(32)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21-22H,11-16H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： XOCPUMBKOBABFO-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C)(C)C1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-(3,3-dimethylpyrrolidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid

Research Briefing on 5-(3,3-dimethylpyrrolidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS: 2171490-77-8)

The compound 5-(3,3-dimethylpyrrolidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS: 2171490-77-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic implications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. Its unique structural features, including the 3,3-dimethylpyrrolidin-1-yl and Fmoc-protected amino groups, make it a versatile building block for the development of novel drug candidates. Researchers have successfully utilized this compound in solid-phase peptide synthesis (SPPS) to enhance the efficiency and yield of peptide chain elongation.

One of the most notable applications of 5-(3,3-dimethylpyrrolidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid is in the field of targeted drug delivery. Recent publications have demonstrated its utility in the design of prodrugs and conjugates that can selectively release active pharmaceutical ingredients (APIs) at specific disease sites. This approach has shown promise in reducing off-target effects and improving therapeutic efficacy.

In addition to its synthetic applications, this compound has also been investigated for its potential biological activities. Preliminary in vitro studies suggest that it may exhibit modulatory effects on certain enzymatic pathways, although further research is needed to fully elucidate its mechanism of action. The presence of the Fmoc group has been particularly advantageous in these studies, as it allows for easy deprotection and subsequent functionalization.

The latest advancements in analytical techniques have further facilitated the characterization and quality control of 5-(3,3-dimethylpyrrolidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to ensure the purity and stability of this compound under various conditions. These efforts are critical for its successful integration into large-scale pharmaceutical manufacturing processes.

Looking ahead, researchers are exploring the potential of this compound in the development of next-generation therapeutics, including those targeting neurodegenerative diseases and cancer. Its compatibility with modern synthetic methodologies and its ability to serve as a multifunctional scaffold make it a valuable asset in drug discovery pipelines. Collaborative efforts between academia and industry are expected to drive further innovations in this area.

In conclusion, 5-(3,3-dimethylpyrrolidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS: 2171490-77-8) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Continued investigation into its properties and potential uses will likely yield significant contributions to the field, paving the way for the development of more effective and targeted therapies.